Cas no 105252-96-8 (4-amino-3,5-difluoro-1H-pyridin-2-one)

4-Amino-3,5-difluoro-1H-pyridin-2-one is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features amino and difluoro substitutions, which enhance reactivity and selectivity in synthetic pathways. The compound's electron-withdrawing fluorine atoms contribute to improved metabolic stability and bioavailability, making it a valuable intermediate for drug development. Its pyridin-2-one core offers versatility in heterocyclic chemistry, enabling the synthesis of diverse bioactive molecules. The presence of both amino and keto functionalities allows for further functionalization, supporting the development of targeted compounds. This product is suitable for researchers seeking advanced building blocks for medicinal chemistry or crop protection agents.
4-amino-3,5-difluoro-1H-pyridin-2-one structure
105252-96-8 structure
Product Name:4-amino-3,5-difluoro-1H-pyridin-2-one
CAS No:105252-96-8
MF:C5H4F2N2O
MW:146.094867706299
CID:126649
PubChem ID:44343798
Update Time:2025-10-23

4-amino-3,5-difluoro-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyridinone,4-amino-3,5-difluoro-
    • 2(1H)-Pyridinone,4-amino-3,5-difluoro-(9CI)
    • 4-amino-3,5-difluoro-2(1H)-Pyridinone
    • 3,5-bis-methoxymethyl-1,2,4-triazol-4-ylamine
    • 4-amino-3,5-difluoro-1H-pyridin-2-one
    • FT-0714381
    • AKOS006363511
    • SB13505
    • 105252-96-8
    • starbld0018396
    • DTXSID501286799
    • CHEMBL324958
    • 4-Amino-3,5-difluoropyridin-2-ol
    • Inchi： 1S/C5H4F2N2O/c6-2-1-9-5(10)3(7)4(2)8/h1H,(H3,8,9,10)
    • InChI Key： MDNYKORFLNFQHP-UHFFFAOYSA-N
    • SMILES： FC1C(NC=C(C=1N)F)=O

Computed Properties

  • Exact Mass: 146.02900
  • Monoisotopic Mass: 146.02916908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 58.88000
  • LogP: 0.81650

4-amino-3,5-difluoro-1H-pyridin-2-one Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-amino-3,5-difluoro-1H-pyridin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ0378-100MG
4-amino-3,5-difluoro-1H-pyridin-2-one
 105252-96-8 95%
100MG
 ￥ 1,524.00 2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ0378-250MG
4-amino-3,5-difluoro-1H-pyridin-2-one
 105252-96-8 95%
250MG
 ￥ 2,435.00 2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ0378-500MG
4-amino-3,5-difluoro-1H-pyridin-2-one
 105252-96-8 95%
500MG
 ￥ 4,052.00 2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ0378-1G
4-amino-3,5-difluoro-1H-pyridin-2-one
 105252-96-8 95%
1g
 ￥ 6,078.00 2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ0378-5G
4-amino-3,5-difluoro-1H-pyridin-2-one
 105252-96-8 95%
5g
 ￥ 18,235.00 2023-04-03
Ambeed
A874457-1g
4-Amino-3,5-difluoropyridin-2-ol
 105252-96-8 98%
1g
 $1399.0 2024-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ0378-100mg
4-amino-3,5-difluoro-1H-pyridin-2-one
 105252-96-8 95%
100mg
 ￥1524.0 2024-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ0378-250mg
4-amino-3,5-difluoro-1H-pyridin-2-one
 105252-96-8 95%
250mg
 ￥2436.0 2024-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ0378-500mg
4-amino-3,5-difluoro-1H-pyridin-2-one
 105252-96-8 95%
500mg
 ￥4053.0 2024-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ0378-1g
4-amino-3,5-difluoro-1H-pyridin-2-one
 105252-96-8 95%
1g
 ￥6078.0 2024-04-26

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